Cas no 65996-20-5 (3-Pyridinecarbonitrile, 2-bromo-4-ethyl-)

• Product Name: 3-Pyridinecarbonitrile, 2-bromo-4-ethyl-
• CAS No: 65996-20-5
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 2105067
• Update Time: 2023-08-03

3-Pyridinecarbonitrile, 2-bromo-4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-ethylnicotinonitrile
• 3-Pyridinecarbonitrile, 2-bromo-4-ethyl-

• Inchi： 1S/C8H7BrN2/c1-2-6-3-4-11-8(9)7(6)5-10/h3-4H,2H2,1H3
• InChI Key： MXJRYHCFPADNSU-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C=CN=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Topological Polar Surface Area: 36.7